Cas no 1270545-22-6 (2-(1-AMINOPENTYL)PYRIDIN-3-OL)

2-(1-AMINOPENTYL)PYRIDIN-3-OL structure
2-(1-AMINOPENTYL)PYRIDIN-3-OL structure
Product Name:2-(1-AMINOPENTYL)PYRIDIN-3-OL
CAS No:1270545-22-6
MF:C10H16N2O
MW:180.246842384338
CID:5582596
PubChem ID:55291740
Update Time:2023-08-11

2-(1-AMINOPENTYL)PYRIDIN-3-OL Chemical and Physical Properties

Names and Identifiers

    • 2-(1-AMINOPENTYL)PYRIDIN-3-OL
    • 3-Pyridinol, 2-(1-aminopentyl)-
    • AKOS006366267
    • 1270545-22-6
    • Inchi: 1S/C10H16N2O/c1-2-3-5-8(11)10-9(13)6-4-7-12-10/h4,6-8,13H,2-3,5,11H2,1H3
    • InChI Key: QKSWHKWLEXZZIV-UHFFFAOYSA-N
    • SMILES: OC1=CC=CN=C1C(CCCC)N

Computed Properties

  • Exact Mass: 180.126263138g/mol
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.073±0.06 g/cm3(Predicted)
  • Boiling Point: 364.5±27.0 °C(Predicted)
  • pka: 6.97±0.10(Predicted)
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